Cas no 499141-48-9 (2-naphthyl cyclopropanecarboxylate)

• Product Name: 2-naphthyl cyclopropanecarboxylate
• CAS No: 499141-48-9
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 6785876
• Update Time: 2025-10-29

2-naphthyl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-naphthyl cyclopropanecarboxylate

• Inchi： 1S/C14H12O2/c15-14(11-5-6-11)16-13-8-7-10-3-1-2-4-12(10)9-13/h1-4,7-9,11H,5-6H2
• InChI Key： UAAAZXARPPSLNV-UHFFFAOYSA-N
• SMILES： C(=O)(OC1C=CC2C(=CC=CC=2)C=1)C1CC1

Additional information on 2-naphthyl cyclopropanecarboxylate

Exploring the Versatile Applications of 2-Naphthyl Cyclopropanecarboxylate (CAS No. 499141-48-9)

2-Naphthyl cyclopropanecarboxylate (CAS No. 499141-48-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and broad applicability. This ester derivative, formed by the reaction of cyclopropanecarboxylic acid and 2-naphthol, exhibits remarkable properties that make it valuable across multiple industries. Researchers and manufacturers are increasingly interested in 2-naphthyl ester derivatives for their potential in advanced material science and specialty chemical applications.

The molecular structure of 2-naphthyl cyclopropanecarboxylate combines the rigid three-membered cyclopropane ring with the aromatic naphthalene system, creating a compound with interesting electronic and steric characteristics. This unique combination has led to investigations into its use as a building block for more complex molecules in pharmaceutical research and organic synthesis. The cyclopropane carboxylate moiety in particular has shown promise in modifying the biological activity of various compounds, making naphthyl cyclopropane derivatives an area of active research.

In the field of material science, 2-naphthyl cyclopropanecarboxylate has demonstrated potential as a precursor for advanced polymers and liquid crystals. The compound's ability to influence molecular packing and its photophysical properties make it particularly interesting for developing new organic electronic materials. Recent studies have explored its incorporation into OLED materials and organic semiconductors, where the naphthyl group contributes to electron delocalization while the cyclopropane ring adds structural rigidity.

The synthesis and applications of cyclopropane-containing compounds like 2-naphthyl cyclopropanecarboxylate have become a hot topic in organic chemistry circles. Many researchers are investigating how the strain energy in the cyclopropane ring can be harnessed to create novel reactions or materials. This aligns with current trends in green chemistry and atom economy, as scientists seek more efficient ways to construct complex molecules with minimal waste.

From a commercial perspective, the demand for specialized naphthalene derivatives such as 2-naphthyl cyclopropanecarboxylate has been steadily increasing. The compound's purity and specific characteristics are crucial factors for manufacturers in the fine chemicals sector. Quality control measures for high-purity organic esters have become more stringent, reflecting the growing importance of these materials in high-tech applications.

Recent advancements in analytical techniques have allowed for more detailed characterization of 2-naphthyl cyclopropanecarboxylate and similar compounds. Modern spectroscopic methods and chromatographic techniques enable researchers to study the compound's behavior under various conditions, leading to better understanding of its potential applications. This has opened new possibilities in catalysis research and molecular design where such detailed structural information is invaluable.

The stability and storage requirements of 2-naphthyl cyclopropanecarboxylate are important considerations for both researchers and industrial users. Proper handling of organic esters requires understanding their sensitivity to light, heat, and moisture. These factors significantly impact the compound's shelf life and performance in various applications, making proper storage conditions a frequent topic of discussion among professionals working with such materials.

Looking toward the future, 2-naphthyl cyclopropanecarboxylate is poised to play a role in several emerging technologies. Its potential in energy storage materials and advanced coatings is currently being explored, with promising preliminary results. The compound's unique combination of aromatic and alicyclic characteristics makes it particularly interesting for applications requiring specific electronic or structural properties.

For researchers interested in working with 2-naphthyl cyclopropanecarboxylate, understanding its structure-activity relationships is crucial. The way the naphthyl and cyclopropane groups interact electronically and sterically influences the compound's behavior in different environments. This knowledge is essential for designing effective synthetic routes and developing new applications for this versatile chemical building block.

The global market for specialized organic compounds like 2-naphthyl cyclopropanecarboxylate continues to evolve, driven by advancements in multiple scientific disciplines. As our understanding of molecular design principles improves, so too does our ability to harness the potential of such carefully engineered molecules. This compound represents just one example of how targeted chemical modifications can lead to materials with tailored properties for specific applications.

In academic settings, 2-naphthyl cyclopropanecarboxylate has become a subject of interest in advanced organic chemistry courses. Its synthesis demonstrates important principles of ester formation and aromatic substitution, while its structure provides a platform for discussing conformational analysis and molecular orbital theory. These educational applications further highlight the compound's significance in the chemical sciences.

As research into functional organic materials progresses, compounds like 2-naphthyl cyclopropanecarboxylate will likely find even broader utility. The ongoing development of new synthetic methodologies and characterization techniques ensures that our understanding of such molecules will continue to deepen, potentially revealing unexpected applications and properties that could benefit numerous technological fields.